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Compound of Interest

Compound Name: 5-Bromo-2-nitroaniline

Cat. No.: B184017 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-nitroaniline
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, operational procedures, and disposal plans for handling 5-Bromo-2-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical Identifier:

Name: 5-Bromo-2-nitroaniline

CAS Number: 5228-61-5

Molecular Formula: C6H5BrN2O2[1]

Hazard Identification and Classification
5-Bromo-2-nitroaniline is a hazardous chemical that requires careful handling to prevent

exposure. The primary hazards are summarized below.
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1][2]

Respiratory Irritation May cause respiratory irritation.[1][2]

Allergic Skin Reaction May cause an allergic skin reaction.[2]

Aquatic Toxicity
Very toxic to aquatic life with long-lasting effects.

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-2-
nitroaniline. The following table outlines the recommended equipment.
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Protection Type Specification Rationale and Standards

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) standards is

recommended to protect

against splashes.[3]

Skin Protection

Chemically resistant,

impervious gloves (e.g., Butyl,

Neoprene, or Viton over

Nitrile). A flame-resistant lab

coat worn over personal

clothing. Closed-toe, chemical-

resistant shoes.

Double-gloving provides robust

protection against skin

absorption.[4] Impervious

clothing and footwear prevent

skin contact.[3][4]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

dust or aerosols are likely to be

generated, a NIOSH-approved

respirator with an appropriate

particulate filter may be

necessary.

A fume hood is the primary

engineering control to prevent

inhalation.[4] A respirator

provides an additional layer of

protection.

Operational Plan: Safe Handling Protocol
A systematic approach to handling 5-Bromo-2-nitroaniline is critical to minimize exposure risk.

1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify the functionality of the nearest safety shower and eyewash station.

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and reagents

before starting.

Put on all required PPE as specified in the table above.

2. Weighing and Transfer:
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Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

Handle the compound carefully to avoid generating dust.

Use a spatula for transfers. Avoid pouring the solid directly from the container if it is a

powder.

3. During the Experiment:

Keep all containers with 5-Bromo-2-nitroaniline tightly sealed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

If any sign of exposure occurs, follow the first aid procedures outlined below.

4. Post-Experiment:

Decontaminate all work surfaces and equipment thoroughly after use.

Remove PPE carefully, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][5]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical

attention if irritation develops or persists.[2][5][6]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Get medical

attention as soon as possible.[3][5][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[3][5][6]

Disposal Plan
Chemical waste containing 5-Bromo-2-nitroaniline must be managed according to institutional

and regulatory guidelines.

Waste Collection: Collect all waste material (including residual compound and contaminated

consumables like weighing paper and gloves) in a suitable, labeled, and sealed container.

Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste" and includes

"5-Bromo-2-nitroaniline" as a component.

Storage: Store the hazardous waste in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program. Do not dispose of it down the drain or in regular trash.[2]
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Workflow for PPE Selection and Handling
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when working with 5-Bromo-2-nitroaniline.
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PPE Selection

Handling Phase

Disposal Phase

Start: Plan to handle
5-Bromo-2-nitroaniline

Assess Hazards:
- Skin/Eye Irritant

- Toxic (Inhalation/Ingestion)
- Potential Sensitizer

Select Appropriate PPE

Eye Protection:
Chemical Goggles

Hand Protection:
Double Gloves

(e.g., Nitrile + Butyl)

Body Protection:
Lab Coat, Closed Shoes

Respiratory Protection:
Work in Fume Hood

Don all selected PPE

Conduct work in
Fume Hood

Decontaminate work area
and equipment

Doff PPE carefully

Dispose of contaminated
waste in labeled container

End of Procedure

Click to download full resolution via product page

Caption: Workflow for PPE selection and safe handling of 5-Bromo-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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